Cas no 1897109-68-0 (3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid)

• Product Name: 3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid
• CAS No: 1897109-68-0
• MF: C₁₁H₁₁ClF₂O₂
• MW: 248.653649568558
• CID: 5906960
• PubChem ID: 117374826
• Update Time: 2025-05-20

3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid
• 1897109-68-0
• EN300-2003142

• Inchi： 1S/C11H11ClF2O2/c1-11(2,5-8(15)16)6-3-4-7(13)9(12)10(6)14/h3-4H,5H2,1-2H3,(H,15,16)
• InChI Key： KNVCQIBYKUBWIF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1F)C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 248.0415636g/mol
• Monoisotopic Mass: 248.0415636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų

Additional information on 3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid

Compound CAS No. 1897109-68-0: 3-(3-Chloro-2,4-Difluorophenyl)-3-Methylbutanoic Acid

The compound with CAS No. 1897109-68-0, known as 3-(3-chloro-2,4-difluorophenyl)-3-methylbutanoic acid, is a structurally complex organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry, agricultural science, and material science. This compound is characterized by its unique substitution pattern on the phenyl ring and its carboxylic acid functionality, which contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the potential of this compound as a precursor in the synthesis of bioactive molecules. Its structure, featuring a chloro group at the 3-position and difluoro substitution at the 2 and 4 positions on the phenyl ring, provides a platform for further functionalization. Researchers have explored its role in the development of antimicrobial agents, where its ability to inhibit bacterial growth has shown promise in preliminary assays.

In the context of agricultural science, this compound has been investigated for its potential as a herbicide or plant growth regulator. The presence of halogen substituents on the aromatic ring enhances its lipophilicity, which may improve its bioavailability in soil and plant systems. Field trials have demonstrated moderate efficacy in controlling weed growth, suggesting further optimization could yield more effective agricultural chemicals.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. For instance, the use of palladium-catalyzed cross-coupling reactions has been reported to significantly streamline the construction of the phenyl-substituted butanoic acid backbone.

From a materials science perspective, this compound has been studied for its potential as a building block in polymer synthesis. Its carboxylic acid group can serve as a reactive site for polycondensation reactions, leading to the formation of high-performance polymers with tailored properties such as thermal stability and mechanical strength. Preliminary results indicate that polymers incorporating this compound exhibit enhanced resistance to thermal degradation compared to conventional materials.

In terms of environmental impact, researchers have evaluated the biodegradability and toxicity profiles of this compound. Initial findings suggest that it undergoes slow biodegradation under aerobic conditions, raising concerns about its long-term persistence in ecosystems. However, ongoing studies aim to modify its structure to enhance biodegradability without compromising its functional properties.

The versatility of this compound is further underscored by its application in drug delivery systems. Its ability to form self-assembled structures under specific conditions has been exploited to develop nanocarriers for targeted drug delivery. These carriers show improved drug encapsulation efficiency and controlled release profiles, making them promising candidates for use in cancer therapy.

In conclusion, CAS No. 1897109-68-0 represents a multifaceted compound with wide-ranging applications across various scientific domains. Its unique chemical structure and tunable properties make it an attractive candidate for further research and development. As new insights emerge from ongoing studies, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical applications.